Chloro(2-methoxy-3-ureidopropyl)(197Hg)mercury(II)

• CAS No.: 10375-56-1
• Product Name: Chloro(2-methoxy-3-ureidopropyl)(197Hg)mercury(II)
• Molecular Formula: C5H11ClHgN2O2
• Molecular Weight: 367.2 g/mol
• IUPAC Name: [3-(carbamoylamino)-2-methoxypropyl]-chloromercury
• Standard InChI: InChI=1S/C5H11N2O2.ClH.Hg/c1-4(9-2)3-7-5(6)8;;/h4H,1,3H2,2H3,(H3,6,7,8);1H;/q;;+1/p-1
• Standard InChIKey: BJFGVYCULWBXKF-UHFFFAOYSA-M
• SMILES: COC(CNC(=O)N)C[Hg]Cl
• Canonical SMILES: COC(CNC(=O)N)C[Hg]Cl
• Melting Point: 152.5 °C; 152.5°C
• Physical Description: Solid
• Description: Chlormerodrin is urea in which one of the hydrogens is substituted by a 3-chloromercury-2-methoxyprop-1-yl group. It was formerly used as a diuretic, but more potent and less toxic drugs are now available. Its radiolabelled ((197)Hg, (203)Hg) forms were used in diagnostic aids in renal imaging and brain scans. It has a role as a diuretic and a diagnostic agent. It is an organomercury compound and a member of ureas.; Chlormerodrin belongs to the class of organic compounds known as isoureas. These are organic compounds containing the isourea group, with the general structure R1N(R2)C(=NR3)OR4, or its hydrocarbyl derivatives (R1, R2, R3, R4=H, alkyl, aryl). Chlormerodrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Chlormerodrin has been detected in multiple biofluids, such as urine and blood.; Chlormerodrin is a mercurial compound with toxic side effects that was previously used as a diuretic. The radiolabeled form has been used as a diagnostic and research tool. It is no longer used and has been replaced with new classes of diuretic drugs.
• Solubility: 11000 mg/L (at 25 °C); 2.92e+01 g/L
• Synonyms: 3 Chloromercuri 2 methoxypropylurea; 3-Chloromercuri-2-methoxypropylurea; Chlormerodrin; Chlormeroprin; Promeran
• PubChem Compound: 25210
• Last Modified: Nov 11 2021